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Compound of Interest

Compound Name: Ethyl 2-chloroethylcarbamate

Cat. No.: B1360068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-chloroethylcarbamate, a

chemical compound of interest in various scientific disciplines. This document details its known

synonyms, physical and chemical properties, experimental protocols for its synthesis, and

insights into its potential biological activities, drawing parallels with closely related carbamate

compounds.

Chemical Identity and Synonyms
Ethyl 2-chloroethylcarbamate is a carbamate ester containing a chloroethyl group. Its

unambiguous identification is crucial for researchers. The compound is systematically named

Ethyl N-(2-chloroethyl)carbamate.[1][2][3] Over the years, a variety of synonyms have been

used in chemical literature and databases. A comprehensive list of these is provided below to

aid in literature searches and material sourcing.

Table 1: Known Synonyms for Ethyl 2-chloroethylcarbamate
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Synonym CAS Number Molecular Formula

Ethyl N-(2-

chloroethyl)carbamate
6329-26-6 C₅H₁₀ClNO₂

N-(2-Chloroethyl)urethane 6329-26-6 C₅H₁₀ClNO₂

[2-Chloroethyl]carbamic acid

ethyl ester
6329-26-6 C₅H₁₀ClNO₂

(2-Chloro-ethyl)-carbamic acid

ethyl ester
6329-26-6 C₅H₁₀ClNO₂

Carbamic acid, N-(2-

chloroethyl)-, ethyl ester
6329-26-6 C₅H₁₀ClNO₂

2-chloroethylcarbamic acid

ethyl ester
6329-26-6 C₅H₁₀ClNO₂

ethyl chloroethylcarbamate 6329-26-6 C₅H₁₀ClNO₂

ethyl N-chloroethylcarbamate 6329-26-6 C₅H₁₀ClNO₂

ethyl-2-chloroethylcarbamate 6329-26-6 C₅H₁₀ClNO₂

EINECS 228-701-9 6329-26-6 C₅H₁₀ClNO₂

Physicochemical Properties
Understanding the physical and chemical properties of Ethyl 2-chloroethylcarbamate is

essential for its handling, storage, and application in experimental settings. While detailed

experimental data for this specific compound is limited in publicly accessible literature, some

key properties have been reported.

Table 2: Physicochemical Data for Ethyl 2-chloroethylcarbamate and Related Compounds
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Property
Ethyl 2-
chloroethylcarbamate

2-Chloroethyl carbamate
(Analogue)

CAS Number 6329-26-6 2114-18-3

Molecular Formula C₅H₁₀ClNO₂ C₃H₆ClNO₂

Molecular Weight 151.59 g/mol [1] 123.54 g/mol [4]

Appearance Solid[2][5] -

Boiling Point - 264.3 ± 23.0 °C (Predicted)[6]

Density - 1.2776 (Rough Estimate)[6]

Refractive Index - 1.5000 (Estimate)[6]

pKa - 13.18 ± 0.50 (Predicted)[6]

LogP 1.02 -

Note: Some data for the analogue 2-Chloroethyl carbamate are predicted values.

Experimental Protocols: Synthesis
The synthesis of Ethyl 2-chloroethylcarbamate can be achieved through several established

organic chemistry reactions. A common and effective method involves the reaction of 2-

chloroethylamine or its hydrochloride salt with ethyl chloroformate. Below are detailed

experimental protocols adapted from literature for the synthesis of similar carbamates, which

can be applied to the preparation of the title compound.

Synthesis from 2-Chloroethylamine Hydrochloride and
Ethyl Chloroformate
This protocol is based on the general principle of reacting an amine with a chloroformate to

form a carbamate.

Materials:

2-Chloroethylamine hydrochloride
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Ethyl chloroformate

Triethylamine (or another suitable non-nucleophilic base)

Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

Deionized water

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Round-bottom flask with a magnetic stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add 2-chloroethylamine hydrochloride (1.0 equivalent) and suspend it in

anhydrous dichloromethane.

Base Addition: Cool the suspension to 0 °C using an ice bath. Add triethylamine (2.2

equivalents) dropwise to the stirred suspension.

Chloroformate Addition: While maintaining the temperature at 0 °C, add ethyl chloroformate

(1.1 equivalents) dropwise via a dropping funnel over a period of 30-60 minutes.
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Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel.

Extraction: Separate the organic layer. Wash the organic layer sequentially with 1M HCl,

saturated aqueous sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure Ethyl
2-chloroethylcarbamate.

Reaction Setup Reaction Work-up & Purification

Suspend 2-Chloroethylamine HCl
in anhydrous DCM Cool to 0 °CInert Atmosphere Add Triethylamine Add Ethyl Chloroformate Warm to RT and Stir

Monitor by TLC
Quench with Water Extract with DCM Wash Organic Layer Dry and Concentrate Purify by Chromatography

Click to download full resolution via product page

General workflow for the synthesis of Ethyl 2-chloroethylcarbamate.

Potential Biological Activity and Signaling Pathways
While specific biological data for Ethyl 2-chloroethylcarbamate is not extensively

documented, the biological activities of related carbamate compounds, particularly ethyl

carbamate, have been studied. Carbamates are known to exhibit a range of biological effects,

including acting as insecticides by inhibiting acetylcholinesterase.[7][8] More recent research

has focused on the cytotoxic and genotoxic effects of some carbamates.

Ethyl carbamate has been shown to induce ferroptosis in liver cells by inhibiting glutathione

(GSH) synthesis and suppressing the activation of the Nrf2 (Nuclear factor erythroid 2-related

factor 2) pathway.[1][9] Ferroptosis is a form of regulated cell death characterized by iron-
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dependent lipid peroxidation. The Nrf2 pathway is a critical cellular defense mechanism against

oxidative stress.

The proposed mechanism involves the downregulation of Nrf2, a key transcription factor that

regulates the expression of antioxidant genes.[1][9] This leads to a decrease in the synthesis of

GSH, a major cellular antioxidant. The depletion of GSH, in turn, inactivates GPX4 (glutathione

peroxidase 4), an enzyme that protects against lipid peroxidation. The accumulation of lipid

peroxides in an iron-dependent manner ultimately leads to cell death by ferroptosis.
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Proposed signaling pathway of Ethyl Carbamate-induced ferroptosis via Nrf2 inhibition.
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This pathway highlights a potential mechanism of toxicity for carbamates and provides a

framework for researchers investigating the biological effects of Ethyl 2-
chloroethylcarbamate and related compounds.

Conclusion
This technical guide has provided a detailed summary of the known synonyms,

physicochemical properties, and synthetic methodologies for Ethyl 2-chloroethylcarbamate.

Furthermore, by examining the biological activity of the closely related compound, ethyl

carbamate, we have outlined a potential mechanism of action involving the Nrf2 signaling

pathway and the induction of ferroptosis. This information serves as a valuable resource for

researchers and professionals in drug development and chemical synthesis, facilitating further

investigation into the properties and applications of this and similar carbamate compounds. It is

important to note that all laboratory work should be conducted with appropriate safety

precautions, and further experimental validation of the presented data is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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